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Compound of Interest

Compound Name: 2,2,3,3,4-Pentamethylpentane

Cat. No.: B12641855

An In-depth Technical Guide to 2,2,3,3,4-Pentamethylpentane

Introduction

2,2,3,3,4-Pentamethylpentane is a highly branched saturated hydrocarbon belonging to the
alkane family. Its chemical formula is C10H22.[1][2] As a decane isomer, its unique structural
arrangement—a five-carbon pentane backbone heavily substituted with five methyl groups—
imparts distinct physical and chemical properties that are of interest in various fields of
chemical research. This guide provides a comprehensive overview of its properties, safety
considerations, and analytical methodologies, tailored for researchers and professionals in the
chemical and pharmaceutical sciences.

Chemical Structure and Identifiers

The molecular structure of 2,2,3,3,4-pentamethylpentane is characterized by a high degree of
branching. This steric bulk significantly influences its physical properties, such as its boiling and
melting points, when compared to its straight-chain isomer, n-decane.

Caption: Molecular structure of 2,2,3,3,4-pentamethylpentane.

The primary identifier for this compound is its CAS number, which is 16747-44-7.[1][2][3][4][5]

Physicochemical Properties
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The physical and chemical properties of 2,2,3,3,4-pentamethylpentane are summarized in the

table below. These properties are critical for its handling, application in synthesis, and analysis.

Property Value Source
CAS Number 16747-44-7 [1112113114115]
Molecular Formula C10H22 [1][2][6]
Molecular Weight 142.28 g/mol [1][6]

IUPAC Name 2,2,3,3,4-pentamethylpentane [1]

Boiling Point 166 + 4 °C at 101.325 kPa [3]

Melting Point -36.5+0.2°C [3]

Density 0.7767 g/cm3 at 25 °C [3]

Refractive Index

1.4361 at 20 °C

[3]

Enthalpy of Vaporization

45.20 kJ/mol

[6]

LogP (Octanol/Water)

3.715 (Calculated)

[6]

Water Solubility

-3.28 (Log10 of mol/L,
Calculated)

[6]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,2,3,3,4-pentamethylpentane is not readily

available in the search results, its properties as a flammable alkane necessitate stringent safety

protocols. The following guidelines are based on general safety information for similar

flammable liquid hydrocarbons.[7][8][9]

o General Precautions: Handle in a well-ventilated area, preferably within a chemical fume

hood.[7] Wear appropriate personal protective equipment (PPE), including safety goggles

with side shields, chemical-resistant gloves, and a flame-retardant lab coat.

o Fire Hazards: This compound is expected to be a flammable liquid. Keep away from heat,

sparks, open flames, and other ignition sources.[8] Use non-sparking tools and explosion-
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proof equipment.[7] In case of fire, use carbon dioxide, dry chemical powder, or alcohol-
resistant foam for extinction.[7]

o Health Hazards:

o Inhalation: Vapors may cause drowsiness or dizziness. If inhaled, move the individual to
fresh air.[8]

o Skin Contact: May cause skin irritation upon prolonged contact. In case of contact, wash
the affected area with soap and water.[8]

o Eye Contact: May cause irritation. If contact occurs, rinse eyes cautiously with water for
several minutes.[7]

o Ingestion: May be harmful if swallowed and can pose an aspiration hazard. Do not induce
vomiting. Seek immediate medical attention.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Analytical Protocols

Gas chromatography (GC) is a primary method for the analysis of volatile hydrocarbons like
2,2,3,3,4-pentamethylpentane.[2][4][5] The Kovats retention index, a relative measure of
retention time in GC, has been reported for this compound.[1][6]

General Gas Chromatography-Mass Spectrometry (GC-
MS) Workflow

A typical workflow for the analysis of 2,2,3,3,4-pentamethylpentane would involve sample
preparation, GC separation, and MS detection for identification and quantification.

Instrumental 1 Analysis

VXTI GC Injection R Chromatographic Separation Mass Spectrometry Detection

_sample Dilution >
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Caption: General workflow for GC-MS analysis.

o Sample Preparation: The sample containing 2,2,3,3,4-pentamethylpentane is diluted in a
suitable volatile solvent (e.g., hexane). An internal standard may be added for accurate
quantification.

o GC Separation: The prepared sample is injected into the gas chromatograph. A non-polar
capillary column is typically used for separating alkanes. The oven temperature is
programmed to ramp up to ensure the separation of components based on their boiling
points and interactions with the stationary phase.

o MS Detection: As the separated components elute from the GC column, they enter the mass
spectrometer. The molecules are ionized, and the resulting fragmentation pattern (mass
spectrum) serves as a molecular fingerprint for identification by comparing it to spectral
libraries like those from NIST.[2][4][5]

Potential Applications

While specific industrial applications for 2,2,3,3,4-pentamethylpentane are not widely
documented, its properties suggest potential uses in several areas:

o Fuel Research: As a highly branched alkane, it could be studied as a component or additive
in fuels to understand its combustion properties and impact on octane ratings.

o Reference Standard: Due to its well-defined structure and properties, it can serve as a
reference compound in analytical chemistry, particularly in gas chromatography and mass
spectrometry.[1][6]

e Specialty Solvent: Its non-polar nature and specific boiling point might make it a suitable
solvent for certain chemical reactions or extractions where precise volatility is required.

Conclusion

2,2,3,3,4-Pentamethylpentane is a decane isomer with a unique, highly branched structure
that dictates its physicochemical properties. Understanding these properties, along with proper
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safety and handling procedures, is crucial for its use in research and development. While its
direct applications are not extensively documented, its characteristics make it a valuable
compound for studies in fuel science, analytical chemistry, and as a specialty solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2,3,3,4-Pentamethylpentane CAS number and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12641855#2-2-3-3-4-pentamethylpentane-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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